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Compound of Interest

Compound Name: 2-(2-Chlorobenzamido)acetic acid

Cat. No.: B131246 Get Quote

2-(2-Chlorobenzamido)acetic acid is a chemical intermediate, often used in the synthesis of

more complex molecules in pharmaceutical and chemical research. Its structure, featuring a

chlorinated aromatic ring, an amide linkage, and a carboxylic acid group, suggests a potential

for biological activity and specific chemical hazards. This guide provides a detailed examination

of its safety profile, structured to empower laboratory professionals with the knowledge to

handle this compound responsibly. Our approach moves beyond a simple checklist, focusing

on the causal relationships between the chemical's properties and the required safety

protocols.

Section 1: Hazard Identification and GHS
Classification
The Globally Harmonized System (GHS) provides a universal language for classifying chemical

hazards. For 2-(2-Chlorobenzamido)acetic acid, the available data points to a classification

that necessitates careful handling.[1]

The signal word associated with this compound is "Warning".[1]

Table 1: GHS Hazard Classification for 2-(2-Chlorobenzamido)acetic acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b131246?utm_src=pdf-interest
https://www.benchchem.com/product/b131246?utm_src=pdf-body
https://www.benchchem.com/product/b131246?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99cd513d
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99cd513d
https://www.benchchem.com/product/b131246?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement Code

Acute Toxicity, Oral Category 4 Harmful if swallowed H302

Skin

Corrosion/Irritation
Category 2 Causes skin irritation H315

Serious Eye

Damage/Irritation
Category 2

Causes serious eye

irritation
H319

Specific Target Organ

Toxicity
Category 3

May cause respiratory

irritation
H335

Source: Synthesized from supplier safety information.[1][2]

These classifications are not merely administrative; they are predictive of the compound's

interaction with biological systems. The H302 classification indicates that ingestion of a

sufficient quantity can be harmful. The H315 and H319 codes are direct consequences of the

compound's acidic nature and potential reactivity, leading to irritation upon contact with skin

and eyes.[3] Finally, H335 suggests that inhalation of the compound as a dust or aerosol can

irritate the respiratory tract.[4]

Hazard Assessment Workflow

2-(2-Chlorobenzamido)acetic acid
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Caption: Hazard identification and control workflow.

Section 2: First Aid Measures: A Protocol for
Exposure Response
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A rapid and correct response to accidental exposure is critical to minimizing harm. The

following protocols are based on best practices for handling chemicals with the hazard profile

identified in Section 1.[5][6][7]

Experimental Protocol: Emergency First Aid
Inhalation Exposure (H335):

Action: Immediately move the affected individual to fresh air.[8] Position them in a way that

is comfortable for breathing, such as sitting upright.

Causality: Removing the individual from the source of exposure is the primary step to

prevent further respiratory irritation.

Follow-up: If breathing is difficult, oxygen may be administered by trained personnel. Seek

immediate medical attention if symptoms such as coughing or shortness of breath persist.

[6]

Skin Contact (H315):

Action: Immediately remove all contaminated clothing.[8] Wash the affected skin area

thoroughly with soap and plenty of water for at least 15-20 minutes.[7]

Causality: Prompt and thorough washing is essential to remove the chemical irritant from

the skin surface, preventing deeper tissue irritation.

Follow-up: If skin irritation or a rash develops, seek medical advice. Contaminated clothing

must be washed before reuse.[9]

Eye Contact (H319):

Action: Immediately flush the eyes with copious amounts of water for at least 15 minutes,

making sure to lift the upper and lower eyelids occasionally.[9] If present, remove contact

lenses after the first 5 minutes and continue rinsing.

Causality: Continuous irrigation is vital to dilute and wash away the chemical from the

sensitive eye tissues, minimizing the risk of serious damage.
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Follow-up: Seek immediate medical attention, regardless of the apparent severity.[5]

Provide the attending physician with the compound's safety data.

Ingestion (H302):

Action: Rinse the mouth thoroughly with water.[9] Do NOT induce vomiting.

Causality: Inducing vomiting can cause further damage to the esophagus and poses a risk

of aspiration into the lungs. Rinsing the mouth helps remove residual chemical.

Follow-up: Have the individual drink a few sips of water.[7] Call a poison control center or

seek immediate medical attention.[5]

First Aid Response Flow

Exposure Event

Inhalation:
Move to Fresh Air

Skin Contact:
Remove Clothing, Wash 15+ min

Eye Contact:
Rinse 15+ min, Remove Lenses

Ingestion:
Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate
Medical Attention

if irritation persists
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Caption: Generalized first aid response sequence.

Section 3: Fire-Fighting and Accidental Release
Measures
Fire-Fighting
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While not classified as flammable, as an organic compound, 2-(2-Chlorobenzamido)acetic
acid will burn if involved in a fire.

Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-

resistant foam.[5] A water spray can be used to cool fire-exposed containers.

Hazardous Combustion Products: The chemical structure predicts the release of toxic and

irritating gases upon combustion. These include carbon monoxide (CO), carbon dioxide

(CO2), nitrogen oxides (NOx), and hydrogen chloride (HCl) gas.[5]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective, chemical-impervious clothing to prevent contact with hazardous

substances and combustion products.[5][10]

Accidental Release Measures
A systematic approach is required to manage spills safely and effectively, protecting both

personnel and the environment.

Experimental Protocol: Spill Cleanup

Evacuation and Ventilation:

Restrict access to the spill area. Ensure adequate ventilation to disperse any airborne

dust.[10]

Personal Protection:

Don appropriate PPE before initiating cleanup: NIOSH-approved respirator, chemical-

resistant gloves, safety goggles, and a lab coat.[11]

Containment and Cleanup:

Avoid generating dust. Gently sweep the spilled solid material into a suitable, labeled

container for disposal.[5] Use spark-proof tools if there is any concern about static

discharge.[10]

For any remaining residue, use an inert absorbent material.
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Disposal:

The collected waste is considered hazardous. It must be stored in a sealed, properly

labeled container and disposed of through a licensed hazardous waste disposal company,

following all local, state, and federal regulations.[12]

Decontamination:

Clean the spill area thoroughly once the material has been removed. Wash hands and

remove all contaminated PPE after the cleanup is complete.

Section 4: Handling, Storage, and Personal
Protection
Proactive measures in handling, storage, and the use of Personal Protective Equipment (PPE)

form the foundation of safe laboratory practice.

Safe Handling
Engineering Controls: All weighing and handling of this solid compound should be conducted

in a properly operating chemical fume hood to minimize inhalation exposure.[5] An eyewash

station and safety shower must be readily accessible.[7]

Procedural Controls: Avoid contact with skin, eyes, and clothing.[13] Avoid the formation of

dust and aerosols during handling.[10] Do not eat, drink, or smoke in areas where the

chemical is handled.[6] Wash hands thoroughly after handling.[13]

Storage
Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5]

Storage at 4°C is recommended by some suppliers.[5]

Incompatibilities: Keep away from strong oxidizing agents and strong bases, as these could

initiate a hazardous reaction.

Personal Protective Equipment (PPE)
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The use of PPE is the final barrier between the researcher and the chemical. It must be

selected based on the specific hazards of the compound.[14]

Table 2: Recommended Personal Protective Equipment

Body Part
Recommended
PPE

Standard / Material Rationale

Eyes/Face

Safety goggles with

side-shields or a face

shield.

ANSI Z87.1 (US) or

EN 166 (EU).[10]

Protects against

splashes and airborne

dust particles,

preventing serious

eye irritation (H319).

[15]

Skin (Hands)
Chemical-resistant

gloves.

Nitrile or butyl rubber.

[11]

Prevents direct skin

contact, mitigating the

risk of skin irritation

(H315). Gloves should

be inspected before

use and changed

frequently.[14]

Skin (Body) Laboratory coat.
Standard lab coat,

long-sleeved.[11]

Protects skin and

personal clothing from

accidental

contamination.

Respiratory
Use in a chemical

fume hood.
N/A

Primary engineering

control to prevent

respiratory irritation

(H335). A NIOSH-

approved respirator

may be required for

spill cleanup or if

ventilation is

inadequate.[11][12]

Source: Synthesized from general laboratory safety guidelines.[10][11][12][14][15]
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Caption: Layers of protection for safe chemical handling.

Section 5: Physical, Chemical, and Toxicological
Properties
Detailed experimental data for 2-(2-Chlorobenzamido)acetic acid is limited. The information

below is compiled from supplier data and chemical structure analysis.

Table 3: Physicochemical and Toxicological Properties
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Property Value Reference

Chemical Formula C₉H₈ClNO₃ [1]

Molecular Weight 213.62 g/mol [1]

CAS Number 16555-60-5 [1]

Appearance Solid (form not specified) [16]

Purity ≥98% (typical) [1][17]

Melting Point

No data available. Note: A

structurally similar compound,

2-(2-Methylbenzamido)acetic

acid, melts at 161-164 °C.

[16]

Solubility

No data available. Expected to

have limited solubility in water

and higher solubility in organic

solvents like methanol.

Acute Toxicity (Oral)

Harmful if swallowed (GHS

Category 4). Specific LD50

data is not available.

[1]

Reactivity

Stable under recommended

storage conditions. Avoid

strong oxidizers and bases.

[18]

Decomposition

Thermal decomposition may

produce CO, CO₂, NOx, and

HCl.

[5]

Conclusion
While a complete, verified MSDS for 2-(2-Chlorobenzamido)acetic acid is not publicly

available, a robust safety profile can be constructed from existing GHS classifications and

established chemical safety protocols. The primary hazards are oral toxicity and irritation to the

skin, eyes, and respiratory system. Strict adherence to engineering controls, administrative

procedures, and the consistent use of appropriate PPE are essential for mitigating these risks.
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This guide serves as a foundational document for researchers, who must integrate this

information into their comprehensive, lab-specific risk assessments to ensure a safe working

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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